Cas no 1185121-23-6 (N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-2-(3-methylphenyl)acetamide hydrochloride)

• Product Name: N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-2-(3-methylphenyl)acetamide hydrochloride
• CAS No: 1185121-23-6
• MF: C₂₂H₃₀ClN₃O₃S
• MW: 452.009903430939
• CID: 6594258
• PubChem ID: 45283882
• Update Time: 2025-10-31

N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-2-(3-methylphenyl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-2-(3-methylphenyl)acetamide hydrochloride
• N-[2-(4-benzylpiperazin-1-yl)sulfonylethyl]-2-(3-methylphenyl)acetamide:hydrochloride
• N-(2-((4-benzylpiperazin-1-yl)sulfonyl)ethyl)-2-(m-tolyl)acetamide hydrochloride
• F5005-0078
• N-{2-[(4-benzylpiperazin-1-yl)sulfonyl]ethyl}-2-(3-methylphenyl)acetamide hydrochloride
• AKOS026684743
• 1185121-23-6
• VU0628215-1
• N-[2-(4-benzylpiperazin-1-yl)sulfonylethyl]-2-(3-methylphenyl)acetamide;hydrochloride

• Inchi： 1S/C22H29N3O3S.ClH/c1-19-6-5-9-21(16-19)17-22(26)23-10-15-29(27,28)25-13-11-24(12-14-25)18-20-7-3-2-4-8-20;/h2-9,16H,10-15,17-18H2,1H3,(H,23,26);1H
• InChI Key： INIFVZGJOLVNOA-UHFFFAOYSA-N
• SMILES： C(NCCS(N1CCN(CC2=CC=CC=C2)CC1)(=O)=O)(=O)CC1=CC=CC(C)=C1.[H]Cl

Computed Properties

• Exact Mass: 451.1696407g/mol
• Monoisotopic Mass: 451.1696407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 605
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1Ų

Additional information on N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-2-(3-methylphenyl)acetamide hydrochloride

Introduction to N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-2-(3-methylphenyl)acetamide hydrochloride (CAS No. 1185121-23-6)

N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-2-(3-methylphenyl)acetamide hydrochloride, identified by its CAS number 1185121-23-6, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development in medicinal chemistry. The structural features of this molecule, particularly the presence of a piperazine ring and a sulfonamide moiety, contribute to its unique chemical properties and biological interactions.

The< strong>N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-2-(3-methylphenyl)acetamide hydrochloride molecule is characterized by a complex arrangement of functional groups that include a benzylpiperazine moiety, a sulfonylethyl group, and an acetamide moiety. These structural elements are known to play crucial roles in modulating biological pathways and have been explored in various therapeutic contexts. The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for further pharmacological investigation.

In recent years, there has been growing interest in the development of novel compounds that target neurological and psychiatric disorders. The< strong>4-benzylpiperazin-1-ylsubstituent in the molecular structure of N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-2-(3-methylphenyl)acetamide hydrochloride is particularly noteworthy, as piperazine derivatives are well-known for their role in central nervous system (CNS) pharmacology. These compounds have been investigated for their potential to interact with various neurotransmitter receptors, including serotonin, dopamine, and norepinephrine receptors.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The< strong>sulfonamidegroup is a common pharmacophore in medicinal chemistry, known for its ability to enhance binding affinity and selectivity. In the context of N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-2-(3-methylphenyl)acetamide hydrochloride, the sulfonamide moiety may contribute to interactions with specific biological targets, thereby modulating cellular processes relevant to disease states.

Recent studies have highlighted the importance of understanding the structural determinants that influence the biological activity of sulfonamide-containing compounds. The< strong>3-methylphenylgroup in the molecular structure may also play a significant role in modulating the pharmacokinetic properties of this compound. This substituent can influence solubility, metabolic stability, and receptor binding affinity, making it a critical factor in drug design.

The development of N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-2-(3-methylphenyl)acetamide hydrochloride represents an example of how structural modifications can be used to optimize pharmacological properties. By carefully tailoring the molecular structure, researchers can enhance both the potency and selectivity of their compounds. This approach is particularly relevant in the context of CNS disorders, where precise targeting is essential to minimize side effects and maximize therapeutic efficacy.

In conclusion, N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-2-(3-methylphenyl)acetamide hydrochloride is a compound with significant potential in pharmaceutical research. Its unique structural features and biological interactions make it a valuable tool for investigating neurological and psychiatric disorders. As research continues to uncover new insights into the mechanisms underlying these conditions, compounds like this one will play an increasingly important role in the development of novel therapeutics.